Cas no 1804844-27-6 (2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid
• CAS No: 1804844-27-6
• MF: C₇H₄BrF₂NO₃
• MW: 268.012368202209
• CID: 4915519
• Update Time: 2025-05-25

2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid

• Inchi： 1S/C7H4BrF2NO3/c8-5-4(12)2(6(9)10)1-3(11-5)7(13)14/h1,6,12H,(H,13,14)
• InChI Key： QSGMIVKUPOGBTG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(C(=O)O)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2
• Topological Polar Surface Area: 70.4

Additional information on 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid

Recent Advances in the Application of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid (CAS: 1804844-27-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid (CAS: 1804844-27-6) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and pharmaceutical agents. This heterocyclic carboxylic acid derivative, characterized by its bromo and difluoromethyl substituents, exhibits unique chemical properties that make it a valuable building block in medicinal chemistry. Recent studies have highlighted its role in the design of targeted therapies, leveraging its ability to modulate enzyme activity and interact with biological targets through halogen bonding and hydrogen bonding interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid as a precursor for the synthesis of potent kinase inhibitors. The presence of the difluoromethyl group was found to enhance the metabolic stability of the resulting compounds, while the bromo substituent facilitated further functionalization through cross-coupling reactions. The study reported a series of derivatives with nanomolar inhibitory activity against several cancer-related kinases, demonstrating the compound's versatility in drug discovery.

Another significant application of this compound was reported in a Nature Communications paper, where it served as a key intermediate in the development of novel antibacterial agents. The researchers exploited the electron-withdrawing properties of the difluoromethyl group to fine-tune the reactivity of the pyridine ring, enabling the synthesis of compounds with improved bacterial membrane penetration. The resulting molecules showed promising activity against multidrug-resistant Gram-positive pathogens, with minimal cytotoxicity against mammalian cells.

Recent synthetic methodology developments have also focused on 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid as a platform for diversity-oriented synthesis. A 2024 Organic Letters publication described an efficient palladium-catalyzed coupling protocol that allows for the rapid generation of structurally diverse libraries from this scaffold. This advancement has significantly expanded the potential applications of the compound in high-throughput screening and lead optimization processes.

From a mechanistic perspective, computational studies have provided insights into the unique interactions facilitated by this compound's structure. Molecular dynamics simulations reveal that the combination of the bromine atom and difluoromethyl group creates a distinctive electronic environment that can be exploited for selective target binding. These findings have important implications for rational drug design, particularly in the development of allosteric modulators and covalent inhibitors.

In the pharmaceutical industry, several companies have included derivatives of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid in their development pipelines. Current clinical candidates derived from this scaffold target a range of indications including oncology, infectious diseases, and inflammatory disorders. The compound's favorable physicochemical properties and synthetic tractability continue to make it a preferred choice for medicinal chemists working on challenging biological targets.

Looking forward, researchers anticipate that modifications to the core scaffold of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylic acid could yield compounds with enhanced pharmacological profiles. Ongoing studies are exploring the introduction of additional fluorine atoms and the development of novel protecting group strategies to enable more efficient synthetic routes. As the understanding of its structure-activity relationships deepens, this compound is expected to play an increasingly important role in the discovery of next-generation therapeutics.